N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(1-hydroxyethyl)benzimidazol-1-yl]acetamide

• IUPAC Name: N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(1-hydroxyethyl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C23H29N3O3/c1-5-18-11-9-10-16(3)22(18)26(15-29-6-2)21(28)14-25-20-13-8-7-12-19(20)24-23(25)17(4)27/h7-13,17,27H,5-6,14-15H2,1-4H3
• InChI Key: IXQPETVGZUKPSF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1N(COCC)C(=O)CN2C3=CC=CC=C3N=C2C(C)O)C
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(1-hydroxyethyl)benzimidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C23H29N3O3 and its molecular weight is 395.503. The purity is usually 95%.
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Scientific Research Applications

NMR Study of Novel Compounds

A study by Li Ying-jun (2012) focused on a novel compound containing a benzimidazole moiety, similar in complexity to the compound . The research involved the synthesis of a new compound and its structural determination using NMR techniques, highlighting the importance of such methods in understanding the chemical and physical properties of complex molecules Li Ying-jun, 2012.

Comparative Metabolism Studies

Coleman et al. (2000) conducted comparative metabolism studies on chloroacetamide herbicides, which share a similar structural complexity with the target compound. This research provides insights into the metabolic pathways and potential environmental and biological impacts of such compounds Coleman et al., 2000.

Antibacterial Activity Research

Gullapelli et al. (2014) explored the synthesis and antibacterial activity of compounds based on the benzimidazole structure, which is a part of the target molecule. This study highlights the potential of such compounds in developing new antibacterial agents Gullapelli et al., 2014.

Pharmacological Studies

Bhambi et al. (2010) focused on the synthesis and pharmacological studies of phthalimidoxy substituted quinoline derivatives. While not directly related to the target compound, this research underscores the ongoing interest in synthesizing and studying complex molecules for potential therapeutic applications Bhambi et al., 2010.

Anti-inflammatory Activity Research

Bhor and Sable (2022) investigated the synthesis, characterization, and anti-inflammatory activity of derivatives related to the benzimidazole structure. Their findings contribute to the understanding of how structural variations in complex molecules can impact their biological activities Bhor and Sable, 2022.